Cas no 948557-12-8 (4-Hydroxy-5-methyl-2-methylene-3(2H)-furanone)

• Product Name: 4-Hydroxy-5-methyl-2-methylene-3(2H)-furanone
• CAS No: 948557-12-8
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 1064593
• PubChem ID: 17755065
• Update Time: 2025-04-20

4-Hydroxy-5-methyl-2-methylene-3(2H)-furanone Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methyl-2-methylene-3(2H)-furanone
• C20718
• 4-hydroxy-5-methyl-2-methylenefuran-3-one
• 4-hydroxy-5-methyl-2-methylenefuran-3(2H)-one
• 948557-12-8
• SCHEMBL15154876
• (2E)-ethylidene-4-hydroxy-5-methyl-3(2H)-furanone
• Q27145834
• CHEBI:76245
• 4-hydroxy-5-methyl-2-methylidenefuran-3-one
• starbld0006960
• 4-hydroxy-5-methyl-2-methylene-3-furanone
• DB-295355

• Inchi： 1S/C6H6O3/c1-3-5(7)6(8)4(2)9-3/h8H,1H2,2H3
• InChI Key： NPMQEIOINVDLMV-UHFFFAOYSA-N
• SMILES： O1C(=C)C(C(=C1C)O)=O

Computed Properties

• Exact Mass: 126.031694049g/mol
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones